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Compound of Interest

Compound Name: 2,3-Difluorobutane

Cat. No.: B14755600 Get Quote

Essential Safety and Handling Guide for 2,3-
Difluorobutane
Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-Difluorobutane is not readily available.

The following guidance is based on the chemical properties of structurally similar compounds

(e.g., other fluorinated butanes) and general laboratory safety principles for handling flammable

and potentially hazardous chemicals. It is imperative to handle this substance with caution in a

controlled laboratory environment.

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2,3-Difluorobutane, tailored for researchers, scientists, and drug

development professionals.

Quantitative Safety Data
Due to the absence of a specific SDS, comprehensive quantitative safety data is limited. The

table below summarizes available physical and chemical properties. Users should handle this

compound as if it has stringent exposure limits until more specific data becomes available.
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Property Value Source(s)

Molecular Formula C₄H₈F₂ [1][2]

Molecular Weight 94.10 g/mol [3][2]

Physical State
Presumed to be a liquid or gas

at room temperature

Inferred from similar

compounds

Flammability Assumed to be flammable
Based on related fluorinated

hydrocarbons[4]

Boiling Point Not available

Melting Point Not available [5]

Density Not available [5]

Permissible Exposure Limit

(PEL)
Not established

Threshold Limit Value (TLV) Not established

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data from related fluorinated hydrocarbons, 2,3-Difluorobutane should be treated as

a flammable liquid or gas that can cause skin, eye, and respiratory irritation.[4][6]

Personal Protective Equipment (PPE) Requirements:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in situations with a splash hazard.[7]

Skin Protection:

Gloves: Wear chemically impermeable gloves (e.g., nitrile, neoprene). Always inspect

gloves for integrity before use.[7]
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Clothing: A flame-resistant lab coat must be worn and kept buttoned. Long pants and

closed-toe shoes are required.[7]

Respiratory Protection: All handling of 2,3-Difluorobutane should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[4] If there is a risk of exposure above

established limits or in case of a leak, a full-face respirator with appropriate cartridges or a

self-contained breathing apparatus (SCBA) may be necessary.[4][6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory for the safe handling of 2,3-
Difluorobutane.

1. Preparation and Engineering Controls:

Ventilation: Always handle 2,3-Difluorobutane in a well-ventilated area, preferably a certified

chemical fume hood.[4]

Ignition Sources: Eliminate all potential ignition sources from the handling area, including

open flames, sparks, hot surfaces, and static discharge. Use non-sparking tools and

explosion-proof equipment.[7]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a suitable fire

extinguisher (e.g., dry chemical, carbon dioxide) are readily accessible.

2. Handling:

Container Handling: If supplied in a cylinder, ensure it is secured in an upright position. Use

a suitable hand truck for transport.

Dispensing: When transferring the chemical, ground and bond containers to prevent static

discharge. Open containers slowly to release any pressure.

Monitoring: Be vigilant for any signs of a leak.

3. Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Difluoropropane.pdf
https://www.benchchem.com/product/b14755600?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC408041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC408041_msds.pdf
https://www.airgas.com/msds/001216.pdf
https://www.benchchem.com/product/b14755600?utm_src=pdf-body
https://www.benchchem.com/product/b14755600?utm_src=pdf-body
https://www.benchchem.com/product/b14755600?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC408041_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Difluoropropane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14755600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.[4]

Incompatible Materials: Keep away from strong oxidizing agents.

Containers: Keep containers tightly closed when not in use.

Disposal Plan
The primary method for the disposal of 2,3-Difluorobutane and any contaminated materials is

through a licensed hazardous waste disposal company.[8][9]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Clearly label a dedicated, chemically resistant waste container with "Waste 2,3-
Difluorobutane" and appropriate hazard symbols (e.g., flammable).

Do not mix with other waste streams unless compatibility is confirmed to avoid dangerous

reactions.[9]

Container Management:

Use a chemically resistant container for waste collection.

Keep the waste container tightly sealed when not in use.

Store the waste container in a designated, well-ventilated, and secure area.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Provide the contractor with as much information as possible about the waste, including its

presumed properties.
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Empty Container Disposal:

Empty containers may retain hazardous residue. Triple-rinse the container with a suitable

solvent.[9]

Collect the rinsate as hazardous waste.

After thorough cleaning, deface the label on the empty container before disposal or

recycling according to your institution's policies.[8]

Experimental Protocols
As no specific experimental protocols involving 2,3-Difluorobutane were cited in the search

results, this section is not applicable.

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2,3-Difluorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14755600?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Difluorobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3S_-2_3-Difluorobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2S_3S_-2_3-Difluorobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2R_3R_-2_3-difluorobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2R_3R_-2_3-difluorobutane
https://store.apolloscientific.co.uk/storage/msds/PC408041_msds.pdf
https://www.chemsrc.com/en/cas/666-21-7_410072.html
https://www.airgas.com/msds/001216.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Difluoropropane.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b14755600#personal-protective-equipment-for-handling-2-3-difluorobutane
https://www.benchchem.com/product/b14755600#personal-protective-equipment-for-handling-2-3-difluorobutane
https://www.benchchem.com/product/b14755600#personal-protective-equipment-for-handling-2-3-difluorobutane
https://www.benchchem.com/product/b14755600#personal-protective-equipment-for-handling-2-3-difluorobutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14755600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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